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Compound of Interest

Compound Name:
1-(sec-Butyl)-3-methyl-1H-

pyrazole-4-carbaldehyde

Cat. No.: B11814006

Get Quote

Executive Summary: The C4-Formyl Advantage
In the landscape of heterocyclic chemistry, the pyrazole-4-carbaldehyde scaffold represents a

"privileged structure"—a molecular framework capable of providing ligands for diverse

biological targets. For drug development professionals, the value of this moiety lies not just in

the pyrazole ring's inherent stability and hydrogen-bonding capacity, but in the C4-formyl

group's exceptional reactivity.

This electrophilic handle serves as a divergent point for synthesizing Schiff bases

(azomethines), chalcones, and fused heterocyclic systems (e.g., pyrazolo[3,4-d]pyrimidines).

This guide dissects the synthetic utility and therapeutic potential of these derivatives, moving

beyond basic literature reviews to provide actionable, protocol-driven insights.

Synthetic Architecture: The Vilsmeier-Haack
Protocol
The most robust route to substituted pyrazole-4-carbaldehydes is the Vilsmeier-Haack (V-H)

reaction. Unlike standard formylations, this protocol cyclizes hydrazones while simultaneously
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installing the aldehyde functionality.

Mechanistic Logic
The reaction proceeds via a chloroiminium intermediate (Vilsmeier reagent). The hydrazone

nitrogen attacks this electrophile, followed by cyclization and hydrolysis.

Critical Control Point: The ratio of POCl₃ to DMF determines the yield. A 3:1 to 5:1 molar

excess of Vilsmeier reagent is often required to drive the double-formylation/cyclization

sequence to completion.

Validated Experimental Protocol
Objective: Synthesis of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde.

Scale: 10 mmol input.

Step-by-Step Methodology:

Reagent Formation: In a dry round-bottom flask under argon, cool DMF (30 mmol, 3 equiv)

to 0°C. Add POCl₃ (30 mmol, 3 equiv) dropwise over 15 minutes. Observation: The solution

should turn viscous and pale yellow (formation of the chloroiminium salt).

Substrate Addition: Dissolve the acetophenone phenylhydrazone (10 mmol) in a minimum

volume of DMF. Add this solution dropwise to the Vilsmeier reagent at 0°C.

Thermal Activation: Allow the mixture to warm to room temperature (RT) for 30 minutes, then

heat to 80–90°C for 4–6 hours. Checkpoint: Monitor via TLC (30% EtOAc/Hexane). The

hydrazone spot will disappear, replaced by a more polar aldehyde spot.

Hydrolysis & Workup: Pour the reaction mixture onto crushed ice (200g) with vigorous

stirring. Neutralize carefully with saturated Na₂CO₃ solution to pH 7–8.

Isolation: The solid product precipitates. Filter, wash with cold water, and recrystallize from

ethanol.

Synthesis Workflow Visualization
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Figure 1: Step-wise logic flow for the Vilsmeier-Haack synthesis of pyrazole-4-carbaldehydes.

Medicinal Chemistry Applications
Anticancer: EGFR and PI3K Inhibition
The C4-aldehyde is frequently converted into Schiff bases (imines) or chalcones. These

derivatives act as kinase inhibitors.[1]

Mechanism: The planar pyrazole-Schiff base structure mimics the adenosine triphosphate

(ATP) molecule, allowing it to dock into the ATP-binding pocket of kinases like EGFR

(Epidermal Growth Factor Receptor).

Key Insight: Derivatives with electron-withdrawing groups (Cl, F) on the N1-phenyl ring often

show superior binding affinity due to halogen bonding within the hydrophobic pocket of the

enzyme.

Table 1: Comparative Anticancer Activity (IC₅₀ in µM) Data aggregated from recent SAR studies

on A549 (Lung) and MCF-7 (Breast) lines.
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Derivative
Type

R-Group
(N1-
Position)

Target
Mechanism

IC₅₀ (A549)
IC₅₀ (MCF-
7)

Reference

Schiff Base
4-Fluoro-

phenyl

EGFR

Inhibition
6.34 ± 0.06 7.12 ± 0.04 [1]

Schiff Base
4-Methoxy-

phenyl

PI3K

Inhibition
9.05 ± 0.04 0.25 ± 0.01 [2]

Pyrazolo[3,4-

d]pyrimidine

2,4-Difluoro-

phenyl

EGFR/VEGF

R Dual
8.21 ± 0.20 1.93 ± 0.15 [3]

Standard

(Doxorubicin)
-

DNA

Intercalation
0.95 ± 0.05 0.50 ± 0.02 -

Divergent Synthesis Map
The true power of the pyrazole-4-carbaldehyde lies in its ability to spawn entire libraries of

bioactive heterocycles.
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Figure 2: Divergent synthesis pathways transforming the core aldehyde into functional classes.

Agrochemical & Material Science Applications
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Agrochemicals: SDHI Fungicides
In agriculture, pyrazole-4-carbaldehydes are precursors to Succinate Dehydrogenase Inhibitors

(SDHIs).

Pathway: The aldehyde is oxidized to the carboxylic acid, then coupled with an aniline to

form the carboxamide bond critical for activity.

Mode of Action: These compounds disrupt the mitochondrial electron transport chain

(Complex II) in fungi, halting ATP production.[2]

Field Data: Derivatives like Fluxapyroxad utilize this pyrazole-carboxamide pharmacophore

to control pathogens like Colletotrichum gloeosporioides [4].

Material Science: "Turn-On" Fluorescent Sensors
The Schiff bases derived from pyrazole-4-carbaldehydes exhibit Aggregation-Induced Emission

(AIE) or metal-induced fluorescence enhancement.

Sensor Logic: The C=N bond in the Schiff base often undergoes photoinduced electron

transfer (PET) which quenches fluorescence. Upon binding a metal ion (e.g., Zn²⁺, Fe³⁺),

PET is blocked, and the molecule becomes highly fluorescent ("Turn-on").

Specificity:

Zn²⁺ Detection: Pyrazole-based sensors have shown a 20-fold fluorescence increase at

480 nm upon binding, with high selectivity over Cd²⁺ [5].

Boron Complexes: Condensation with 2-aminobenzenecarboxylic acids and boronic acids

yields fluorescent iminoboronates with quantum yields up to 4.3% [6].[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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